Cas no 1261443-88-2 (4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261443-88-2
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4994791
• Update Time: 2025-05-21

4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H9ClF3N/c14-11-7-8(5-6-12(11)18)9-3-1-2-4-10(9)13(15,16)17/h1-7H,18H2
• InChI Key： BDURHDDSKOOGJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 4.4
• Topological Polar Surface Area: 26

Additional information on 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261443-88-2)

4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261443-88-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique molecular structure, featuring an amino group, a chloro substituent, and a trifluoromethyl group. These functional groups contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "4-Amino-3-chloro biphenyl applications" or "CAS 1261443-88-2 synthesis methods", reflecting the growing interest in this compound.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances the lipophilicity and metabolic stability of molecules, a feature highly sought after in drug discovery. This aligns with the current trend of developing fluorinated pharmaceuticals, a hot topic in medicinal chemistry. Searches for "trifluoromethyl biphenyl derivatives" or "fluorinated drug intermediates" often lead to discussions about this compound. Its potential applications span across crop protection agents and biologically active molecules, making it a subject of ongoing research in both academia and industry.

From a synthetic perspective, 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl is typically prepared through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods are frequently queried in search engines, with terms like "biphenyl synthesis techniques" or "Pd-catalyzed amination reactions". The compound's stability under various conditions also makes it a reliable building block for further derivatization, a point often highlighted in forums discussing "high-value chemical intermediates".

Environmental and regulatory considerations are also critical when working with 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl. While not classified as hazardous under standard regulations, proper handling and disposal are essential to ensure safety. Queries like "CAS 1261443-88-2 safety data" or "biphenyl derivative storage guidelines" are common among laboratory professionals. The compound's compatibility with green chemistry principles is another area of interest, as industries increasingly adopt sustainable practices.

In summary, 4-Amino-3-chloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261443-88-2) is a multifaceted compound with broad applications in life sciences and material chemistry. Its structural features and synthetic accessibility make it a focal point for researchers exploring "novel fluorinated compounds" or "agrochemical intermediates". As the demand for specialized chemicals grows, this compound is poised to remain a key player in advanced research and development.